Cas no 218631-48-2 (1H-Pyrazole-5-carboxylicacid, 1-(4-methoxyphenyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-5-carboxylicacid, 1-(4-methoxyphenyl)-3-(trifluoromethyl)-
• CAS No: 218631-48-2
• MF: C₁₂H₉F₃N₂O₃
• MW: 286.206673383713
• MDL: MFCD08236832
• CID: 243521
• PubChem ID: 11161958
• Update Time: 2025-11-02

1H-Pyrazole-5-carboxylicacid, 1-(4-methoxyphenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 1-(4-methoxyphenyl)-3-(trifluoromethyl)-
• 2-(4-methoxyphenyl)-5-(trifluoromethyl)pyrazole-3-carboxylic acid
• 2-(4-Methoxy-phenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid
• VT1213
• 3-Trifluoromethyl-1-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid
• SCHEMBL1096199
• 218631-48-2
• A1-21546
• MFCD08236832
• AKOS027328096
• CS-0530936
• DTXSID90457362
• 2-(4-Methoxyphenyl)-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid
• 1-(4-METHOXYPHENYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• AB44131
• 1-(4-Methoxyphenyl)-3-(trifluoromethyl)--1H-pyrazole-5-carboxylic acid
• KS-9143

• MDL： MFCD08236832
• Inchi： 1S/C12H9F3N2O3/c1-20-8-4-2-7(3-5-8)17-9(11(18)19)6-10(16-17)12(13,14)15/h2-6H,1H3,(H,18,19)
• InChI Key： BFYFZAUTJOTSSE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N(C2C=CC(=CC=2)OC)N=1)(F)F

Computed Properties

• Exact Mass: 286.05700
• Monoisotopic Mass: 286.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 405.4±45.0 °C at 760 mmHg
• Flash Point: 199.0±28.7 °C
• PSA: 64.35000
• LogP: 2.59790
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1H-Pyrazole-5-carboxylicacid, 1-(4-methoxyphenyl)-3-(trifluoromethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Pyrazole-5-carboxylicacid, 1-(4-methoxyphenyl)-3-(trifluoromethyl)-

Comprehensive Guide to 1H-Pyrazole-5-carboxylicacid, 1-(4-methoxyphenyl)-3-(trifluoromethyl)- (CAS No. 218631-48-2)

1H-Pyrazole-5-carboxylicacid, 1-(4-methoxyphenyl)-3-(trifluoromethyl)- (CAS No. 218631-48-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, which includes a trifluoromethyl group and a 4-methoxyphenyl substituent. These functional groups contribute to its versatility in synthetic chemistry and potential applications in drug discovery.

The compound's chemical properties make it a valuable intermediate in the synthesis of biologically active molecules. Researchers are particularly interested in its role as a building block for developing novel therapeutic agents, especially in areas such as anti-inflammatory and anticancer drug development. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in medicinal chemistry.

In recent years, the demand for 1H-Pyrazole-5-carboxylicacid derivatives has surged due to their potential in addressing global health challenges. For instance, the compound's structural features align with current trends in precision medicine and targeted therapy, making it a subject of intense study in academic and industrial laboratories. Its applications extend to crop protection as well, where it serves as a precursor for agrochemicals with enhanced efficacy and environmental safety.

The synthesis of 1H-Pyrazole-5-carboxylicacid, 1-(4-methoxyphenyl)-3-(trifluoromethyl)- typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These innovations reflect the growing emphasis on green chemistry and sustainable practices in the chemical industry.

From a commercial perspective, the market for pyrazole-based compounds is expanding rapidly, driven by their diverse applications. The compound's CAS No. 218631-48-2 is frequently searched in scientific databases, underscoring its relevance in contemporary research. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to the needs of pharmaceutical and agrochemical developers.

Quality control is paramount when working with 1H-Pyrazole-5-carboxylicacid, 1-(4-methoxyphenyl)-3-(trifluoromethyl)-. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its purity and structural integrity. These protocols ensure that the compound meets the stringent standards required for research and industrial applications.

In conclusion, 1H-Pyrazole-5-carboxylicacid, 1-(4-methoxyphenyl)-3-(trifluoromethyl)- (CAS No. 218631-48-2) represents a critical tool in modern chemistry. Its unique properties and broad applicability make it a focal point for innovation in drug discovery, agrochemical development, and beyond. As research continues to uncover new possibilities for this compound, its importance in the scientific community is expected to grow even further.